molecular formula C17H17NO5 B5221671 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid

5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid

Cat. No. B5221671
M. Wt: 315.32 g/mol
InChI Key: UHNAWUPVALFOEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid, also known as DMPA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DMPA is a derivative of salicylic acid and is structurally similar to aspirin. In

Mechanism of Action

The mechanism of action of 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid is not fully understood. However, it is believed that 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes play a key role in the production of prostaglandins, which are known to be involved in inflammation, pain, and fever. By inhibiting COX enzymes, 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid reduces the production of prostaglandins, leading to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects
5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses. Furthermore, 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has been shown to reduce the production of reactive oxygen species (ROS), which are known to be involved in oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its chemical structure and purity. Furthermore, 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid is relatively stable and has a long shelf life, which makes it easy to store and transport. However, 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid also has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in aqueous solutions. Furthermore, 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has a relatively low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid. One potential area of research is the development of more effective formulations of 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid. This could involve the development of water-soluble forms of 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid, or the use of novel drug delivery systems to improve its bioavailability. Another area of research is the investigation of 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid's potential use in the treatment of other diseases, such as neurodegenerative disorders and metabolic diseases. Furthermore, the mechanism of action of 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid is not fully understood, and further research is needed to elucidate its pharmacological effects.

Synthesis Methods

The synthesis of 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid involves several steps. The starting material is salicylic acid, which is converted to 5-hydroxy-2-salicylic acid through esterification with acetic anhydride. The resulting compound is then treated with 3,4-dimethylphenol and acetic anhydride to produce 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and diabetes. Furthermore, 5-{[(3,4-dimethylphenoxy)acetyl]amino}-2-hydroxybenzoic acid has been shown to have antioxidant properties, which may be useful in the prevention of oxidative stress-related diseases.

properties

IUPAC Name

5-[[2-(3,4-dimethylphenoxy)acetyl]amino]-2-hydroxybenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17NO5/c1-10-3-5-13(7-11(10)2)23-9-16(20)18-12-4-6-15(19)14(8-12)17(21)22/h3-8,19H,9H2,1-2H3,(H,18,20)(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UHNAWUPVALFOEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)O)C(=O)O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.